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For Researchers, Scientists, and Drug Development Professionals

N-Nitroso Quinapril, a nitrosamine impurity identified in the angiotensin-converting enzyme
(ACE) inhibitor Quinapril, has been the subject of significant regulatory and scientific scrutiny.
Classified as a probable human carcinogen, the presence of this impurity at levels exceeding
the acceptable daily intake (ADI) has led to voluntary recalls of quinapril products.[1][2][3][4][5]
[6] This technical guide provides a comprehensive overview of the in vitro and in vivo studies
conducted on N-Nitroso Quinapril, focusing on its genotoxic and mutagenic potential.

Executive Summary

Extensive research, including a pivotal study by Cheung et al. (2024), has demonstrated that
N-Nitroso Quinapril is non-genotoxic and non-mutagenic in a battery of in vitro and in vivo
assays.[7][8] This lack of genotoxic potential is attributed to the molecule's structural
characteristics, specifically steric hindrance and branching at the a-position, which are
predicted to inhibit the metabolic bioactivation necessary for nitrosamine-induced DNA
damage.[7][8] Consequently, it has been proposed that N-Nitroso Quinapril can be controlled
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according to the International Council for Harmonisation (ICH) Q3B guidance for non-
mutagenic impurities.[7][8]

In Vitro Genotoxicity and Mutagenicity Studies

A cornerstone of in vitro genetic toxicology testing is the bacterial reverse mutation assay,
commonly known as the Ames test. This assay evaluates the ability of a substance to induce
mutations in various strains of Salmonella typhimurium and Escherichia coli.

Ames Assay

N-Nitroso Quinapril has been evaluated in the Ames test using a range of bacterial strains
and metabolic activation systems. The results have consistently been negative, indicating a
lack of mutagenic activity in this bacterial system.

Table 1: Summary of In Vitro Ames Assay Results for N-Nitroso Quinapril

Test Metabolic Concentrati

Strains L Result Reference
System Activation on Range
Bacterial TA98, TA100, )
Without S9,
Reverse TA1535,
) 10% Rat S9, Up to 5000 p _
Mutation TA1537, and Negative [9]
10% Hamster  g/plate
Assay WP2 uvrA so
(Ames) pKM101

The Ames test for N-Nitroso Quinapril was conducted following established guidelines.

o Bacterial Strains: The tester strains Salmonella typhimurium (TA98, TA100, TA1535, TA1537)
and Escherichia coli (WP2 uvrA pKM101) were used to detect different types of mutations
(frameshift and base-pair substitutions).

o Metabolic Activation: The assay was performed with and without an exogenous metabolic
activation system (S9 fraction from rat and hamster liver homogenates) to assess the
mutagenicity of the parent compound and its metabolites.
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e Dose Levels: Arange of concentrations of N-Nitroso Quinapril was tested, typically up to a
maximum of 5000 u g/plate , unless limited by cytotoxicity.

e Procedure: The test compound, bacterial culture, and S9 mix (if applicable) were incubated
together. The mixture was then plated on minimal glucose agar plates.

e Scoring: After incubation, the number of revertant colonies (colonies that have regained the
ability to grow in the absence of a specific amino acid) was counted. A substance is
considered mutagenic if it causes a dose-dependent and reproducible increase in the
number of revertant colonies.

In Vivo Genotoxicity and Mutagenicity Studies

To assess the genotoxic potential in a mammalian system, a series of in vivo studies were
conducted. These studies are critical for understanding the effects of a compound in a whole
organism, including its absorption, distribution, metabolism, and excretion.

Liver Comet Assay

The comet assay, or single-cell gel electrophoresis, is a sensitive method for detecting DNA
strand breaks in individual cells.

Transgenic Rodent (TGR) Mutation Assays

TGR assays, such as the Big Blue® (cll) and Duplex Sequencing assays, are used to measure
in vivo mutation frequency in various tissues of transgenic animals.

Table 2: Summary of In Vivo Genotoxicity and Mutagenicity Studies for N-Nitroso Quinapril

Assay Species Key Findings Reference
Liver Comet Assay Mouse Non-genotoxic [71[8]
Big Blue® (cll) )

Mouse Non-mutagenic [718]

Mutation Assay

Duplex Sequencing )
Mouse Non-mutagenic [718]
Assay
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» Animal Model: Male Big Blue® (B6C3F1) mice were used.
e Dosing: Animals were administered N-Nitroso Quinapril orally for three consecutive days.
» Tissue Collection: Livers were harvested at specific time points after the final dose.

o Cell Isolation and Lysis: Hepatocytes were isolated and embedded in agarose on
microscope slides. The cells were then lysed to remove membranes and cytoplasm, leaving
behind the nuclear DNA.

o Electrophoresis: The slides were subjected to electrophoresis, during which damaged DNA
(containing strand breaks) migrates away from the nucleus, forming a "comet" shape.

e Analysis: The extent of DNA damage is quantified by measuring the length and intensity of
the comet tail.

e Animal Model: Male Big Blue® (B6C3F1) transgenic mice were used.

e Dosing: Mice were treated with N-Nitroso Quinapril daily for 28 days.

o Tissue Collection: Livers were collected at the end of the treatment period.

o DNA Extraction and Analysis: Genomic DNA was isolated from the liver tissue.

o Big Blue® (cll) Assay: The cll transgene was recovered from the genomic DNA and
packaged into bacteriophage. The phage was then used to infect E. coli, and mutations in
the cll gene were scored.

o Duplex Sequencing: This highly sensitive next-generation sequencing method was used to
detect rare mutations in the genomic DNA.

» Data Interpretation: The mutant frequency in the treated groups was compared to that in the
vehicle control group.

Signaling Pathways and Mechanism of Action

The primary mechanism of genotoxicity for most nitrosamines involves metabolic activation by
cytochrome P450 (CYP) enzymes. This process leads to the formation of unstable a-hydroxy
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nitrosamines, which then break down to form highly reactive diazonium ions that can alkylate
DNA, leading to mutations.

However, in the case of N-Nitroso Quinapril, computational modeling and experimental data
suggest that this bioactivation pathway is inhibited. The steric hindrance and branching at the
a-carbon position of the N-Nitroso Quinapril molecule are thought to prevent the necessary
enzymatic hydroxylation, thereby blocking the formation of the DNA-reactive species.

Typical Nitrosamine Bioactivation Pathway | | N-Nitroso Quinapril Pathway

Nitrosamine N-Nitroso Quinapril

etabolic Activation

Alpha-hydroxy nitrosamine (unstable) No DNA Reactive Species

Diazonium ion (reactive) Non-genotoxic

DNA Adducts

Mutations
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Proposed mechanism of N-Nitroso Quinapril's non-genotoxicity.

Experimental Workflows

The assessment of N-Nitroso Quinapril's genotoxic potential followed a tiered approach,
starting with in vitro assays and progressing to in vivo studies to confirm the findings in a

whole-animal model.

In Vitro Testing
(Ames Assay)

egative Result

In Vivo Testing
(Comet & TGR Assays)

Data Analysis and
Interpretation

Conclusion:
Non-Genotoxic &
Non-Mutagenic

Click to download full resolution via product page

Genotoxicity assessment workflow for N-Nitroso Quinapril.

Conclusion
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The comprehensive in vitro and in vivo data strongly support the conclusion that N-Nitroso
Quinapril is not genotoxic or mutagenic. This is a significant finding that differentiates it from
many other small, potent nitrosamines. The scientific evidence suggests that the structural
features of the N-Nitroso Quinapril molecule prevent its metabolic activation into a DNA-
reactive species. As such, the risk assessment for this specific nitrosamine impurity can be
guided by the principles for non-mutagenic impurities, allowing for a higher acceptable intake
limit compared to potent genotoxic nitrosamines. This case highlights the importance of a data-
driven, compound-specific approach to the risk assessment of nitrosamine drug substance-
related impurities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Navigating the Science of N-Nitroso Quinapril: An In-
Depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12310862/docs#navigating-the-science-of-n-nitroso-
quinapril-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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